Cas no 431979-76-9 (1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE)

• Product Name: 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE
• CAS No: 431979-76-9
• MF: C₁₇H₁₁ClO₄S
• MW: 346.784842729568
• MDL: MFCD03103689
• CID: 5227132
• Update Time: 2026-03-07

1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE
• 1-formylnaphthalen-2-yl 4-chlorobenzenesulfonate
• 1-formyl-2-naphthyl 4-chloro-1-benzenesulfonate
• (1-formylnaphthalen-2-yl) 4-chlorobenzenesulfonate
• BBL024201
• STK362127
• 1-formylnaphthalen-2-yl 4-chlorobenzene-1-sulfonate

• MDL： MFCD03103689
• Inchi： 1S/C17H11ClO4S/c18-13-6-8-14(9-7-13)23(20,21)22-17-10-5-12-3-1-2-4-15(12)16(17)11-19/h1-11H
• InChI Key： ABTSREUWVIIAKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(=O)(=O)OC1=CC=C2C=CC=CC2=C1C=O

Computed Properties

• Exact Mass: 346.007
• Monoisotopic Mass: 346.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE

1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE (CAS No. 431979-76-9): A Comprehensive Overview

1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE is a compound with the CAS registry number 431979-76-9, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a naphthyl group with a sulfonate moiety, making it a versatile building block for various chemical applications. Recent studies have highlighted its potential in drug discovery, polymer synthesis, and as an intermediate in advanced materials.

The molecular structure of 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE consists of a naphthalene ring system substituted with a formyl group at the 1-position and a sulfonate group attached to a chlorobenzene ring at the 2-position. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in many chemical reactions. The sulfonate group, in particular, plays a critical role in enhancing the compound's reactivity and solubility, making it an ideal candidate for use in various synthetic processes.

Recent research has focused on the synthesis and characterization of 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE, with particular emphasis on its application as an intermediate in the production of advanced polymers. Scientists have explored its ability to undergo nucleophilic substitution reactions, which are pivotal in creating high-performance materials with tailored properties. For instance, studies published in leading journals such as *Journal of Polymer Science* have demonstrated that this compound can be used to synthesize polymeric materials with enhanced thermal stability and mechanical strength.

In addition to its role in polymer chemistry, 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE has also been investigated for its potential in drug delivery systems. Researchers have found that the compound's sulfonate group can act as a bioisostere, enabling it to mimic the activity of certain pharmaceutical agents while improving their pharmacokinetic profiles. This has led to its exploration as a component in targeted drug delivery systems, where it can enhance the efficacy and reduce the toxicity of therapeutic agents.

The synthesis of 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE involves a multi-step process that typically begins with the preparation of the naphthyl derivative followed by sulfonation. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. For example, studies published in *Organic Process Research & Development* have reported the use of microwave-assisted synthesis to streamline the production process, reducing reaction times and minimizing waste.

From an environmental standpoint, 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE has been evaluated for its biodegradability and eco-toxicity. Preliminary studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 1-FORMYL-2-NAPHTHYL 4-CHLOROBENZENESULFONATE (CAS No. 431979-76-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, particularly in polymer synthesis and drug delivery systems. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing technological and medical innovations.